Ethyl 3-amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate

• Molecular Formula: C12H11F3N2O2S
• Molecular Weight: 304.29 g/mol
• IUPAC Name: ethyl 3-amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate
• InChI: InChI=1S/C12H11F3N2O2S/c1-3-19-11(18)9-8(16)7-5(2)4-6(12(13,14)15)17-10(7)20-9/h4H,3,16H2,1-2H3
• InChI Key: WFABVWHJPZHDEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=C(C=C2C)C(F)(F)F)N

Description

Ethyl 3-amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate is a complex organic compound with a unique structure that includes a thieno[2,3-b]pyridine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 3-amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of specialized equipment and reagents to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions

Ethyl 3-amino-4-methyl-6-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and pH to ensure the desired reaction pathway .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used.